N-(2,5-dimethoxyphenyl)-2-propylpentanamide

• Molecular Formula: C16H25NO3
• Molecular Weight: 279.37 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-propylpentanamide
• InChI: InChI=1S/C16H25NO3/c1-5-7-12(8-6-2)16(18)17-14-11-13(19-3)9-10-15(14)20-4/h9-12H,5-8H2,1-4H3,(H,17,18)
• InChI Key: REUFOOPQCZSFRH-UHFFFAOYSA-N
• SMILES: CCCC(CCC)C(=O)NC1=C(C=CC(=C1)OC)OC

Description

N-(2,5-dimethoxyphenyl)-2-propylpentanamide, also known as 2C-E, is a synthetic psychedelic drug that belongs to the phenethylamine class. It was first synthesized in 1977 by Alexander Shulgin, a renowned American chemist and pharmacologist. 2C-E is a potent hallucinogenic drug that produces altered states of consciousness, visual and auditory hallucinations, and changes in perception and mood.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethoxyphenyl)-2-propylpentanamide is not fully understood, but it is believed to act primarily as a serotonin receptor agonist. Specifically, it binds to the 5-HT2A and 5-HT2C receptors in the brain, which are involved in the regulation of mood, cognition, and perception. This binding leads to an increase in the release of serotonin, dopamine, and other neurotransmitters, which in turn, produces the characteristic psychedelic effects of the drug.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2,5-dimethoxyphenyl)-2-propylpentanamide are complex and varied. The drug can produce a wide range of effects depending on the dose, route of administration, and individual factors such as age, weight, and health status. Some of the common effects of N-(2,5-dimethoxyphenyl)-2-propylpentanamide include altered perception of time, space, and reality, enhanced creativity and introspection, increased empathy and sociability, and changes in mood and emotion. However, N-(2,5-dimethoxyphenyl)-2-propylpentanamide can also produce negative effects such as anxiety, paranoia, and psychosis, especially at higher doses.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-2-propylpentanamide has several advantages and limitations for laboratory experiments. One of the main advantages is its potency and selectivity for serotonin receptors, which makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, N-(2,5-dimethoxyphenyl)-2-propylpentanamide is also associated with several limitations, including its potential for toxicity and adverse effects, its illegal status in many countries, and the ethical considerations surrounding its use in human subjects.

Future Directions

There are several future directions for research on N-(2,5-dimethoxyphenyl)-2-propylpentanamide. One potential area of investigation is the development of new analogs and derivatives of N-(2,5-dimethoxyphenyl)-2-propylpentanamide that have improved pharmacological properties and reduced toxicity. Another area of interest is the use of N-(2,5-dimethoxyphenyl)-2-propylpentanamide as a therapeutic agent for the treatment of mental health disorders such as depression and PTSD. Finally, further research is needed to elucidate the exact mechanisms of action of N-(2,5-dimethoxyphenyl)-2-propylpentanamide and its effects on brain function and behavior.
Conclusion
In conclusion, N-(2,5-dimethoxyphenyl)-2-propylpentanamide is a potent psychedelic drug that has been the subject of extensive research in the fields of pharmacology, neuroscience, and psychiatry. The drug has a complex mechanism of action, produces a wide range of biochemical and physiological effects, and has several advantages and limitations for laboratory experiments. Future research on N-(2,5-dimethoxyphenyl)-2-propylpentanamide may lead to the development of new therapeutic agents and a better understanding of the mechanisms of hallucinations and altered states of consciousness.

Synthesis Methods

The synthesis of N-(2,5-dimethoxyphenyl)-2-propylpentanamide involves the condensation of 2,5-dimethoxyphenethylamine and 1-pentanone in the presence of hydrochloric acid and hydrogen gas. The resulting product is then purified using various techniques such as recrystallization and column chromatography. The synthesis of N-(2,5-dimethoxyphenyl)-2-propylpentanamide requires a high level of expertise and knowledge in organic chemistry, and it should only be attempted by trained professionals in a laboratory setting.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-propylpentanamide has been the subject of extensive research in the fields of pharmacology, neuroscience, and psychiatry. The drug has been used as a tool to study the mechanisms of hallucinations and altered states of consciousness. It has also been investigated for its potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD).